![molecular formula C19H22N2O4 B2934275 2-(2-Methoxyphenoxy)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)ethanone CAS No. 2034275-15-3](/img/structure/B2934275.png)
2-(2-Methoxyphenoxy)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-Methoxyphenoxy)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)ethanone is a chemical compound that is used in scientific research for its various applications. It is also known as MPPPE and is synthesized using a specific method.
Scientific Research Applications
Schiff Bases as Corrosion Inhibitors
Schiff bases derived from compounds with similar structural motifs have been evaluated for their efficiency as corrosion inhibitors on carbon steel in acidic environments. These studies reveal the significance of chemical structure in determining the inhibition effectiveness, with certain Schiff bases acting as mixed (cathodic/anodic) inhibitors. The research demonstrates the potential application of related compounds in protecting metals against corrosion, which is crucial for industrial applications (Hegazy et al., 2012).
Palladium(II) Complexes in Catalysis
Palladium(II) complexes featuring pyridine-based ligands, similar to parts of the compound , have been synthesized and shown to be effective catalysts for methoxycarbonylation of olefins. These findings highlight the potential application of such compounds in facilitating chemical transformations, particularly in the production of esters from olefins, which is of interest in chemical manufacturing and material science (Zulu et al., 2020).
Fluoroionophores for Metal Detection
Compounds derived from diamine-salicylaldehyde, which share functional similarities with the target compound, have been developed as fluoroionophores. These molecules exhibit selective metal chelation properties, particularly for zinc and cadmium, in various solutions. Such properties suggest potential applications in metal ion sensing and detection, which is crucial in environmental monitoring and biomedical diagnostics (Hong et al., 2012).
Antitumor Activity of Bis-indole Derivatives
Research into bis-indole derivatives, involving pyridine and piperazine structures, has uncovered significant antitumor activities against various human cell lines. This suggests that compounds with related chemical frameworks could be explored for their therapeutic potential in oncology, highlighting an area of biomedical research where the compound might find application (Andreani et al., 2008).
properties
IUPAC Name |
2-(2-methoxyphenoxy)-1-(3-pyridin-4-yloxypiperidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4/c1-23-17-6-2-3-7-18(17)24-14-19(22)21-12-4-5-16(13-21)25-15-8-10-20-11-9-15/h2-3,6-11,16H,4-5,12-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWSIPLMHRNRYGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)N2CCCC(C2)OC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.